Cas no 161887-18-9 (Quinoline, 2-[4-(phenylmethyl)-1-piperazinyl]-)
161887-18-9 structure
Product Name:Quinoline, 2-[4-(phenylmethyl)-1-piperazinyl]-
CAS No:161887-18-9
MF:C20H21N3
MW:303.400844335556
CID:1342056
PubChem ID:18777438
Update Time:2025-04-20
Quinoline, 2-[4-(phenylmethyl)-1-piperazinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 2-[4-(phenylmethyl)-1-piperazinyl]-
- 2-(4-benzylpiperazin-1-yl)quinoline
- 161887-18-9
- DTXSID40596159
- SCHEMBL6231596
- Z31198687
- AKOS027555904
-
- Inchi: 1S/C20H21N3/c1-2-6-17(7-3-1)16-22-12-14-23(15-13-22)20-11-10-18-8-4-5-9-19(18)21-20/h1-11H,12-16H2
- InChI Key: NRTMPMOIKZXEKE-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CCN(C2C=CC3C=CC=CC=3N=2)CC1
Computed Properties
- Exact Mass: 303.17373
- Monoisotopic Mass: 303.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 19.4Ų
Experimental Properties
- PSA: 19.37
Quinoline, 2-[4-(phenylmethyl)-1-piperazinyl]- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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